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Compound of Interest

Compound Name:

(3,4-

Difluorophenyl)methanesulfonyl

chloride

Cat. No.: B573915 Get Quote

An In-depth Technical Guide to the Safety Data for (3,4-Difluorophenyl)methanesulfonyl
chloride

This technical guide provides a comprehensive overview of the safety data for (3,4-
Difluorophenyl)methanesulfonyl chloride, catering to researchers, scientists, and

professionals in drug development. The information is compiled from Safety Data Sheets (SDS)

to ensure a high standard of accuracy and relevance.

Chemical Identification
(3,4-Difluorophenyl)methanesulfonyl chloride is a chemical compound utilized in various

research and development applications.[1]

Identifier Value

Chemical Name (3,4-Difluorophenyl)methanesulfonyl chloride

Synonyms 3,4-Difluorobenzylsulfonyl chloride[1][2]

CAS Number 163295-73-6[2]

Molecular Formula C7H5ClF2O2S[1]

Molecular Weight 226.63 g/mol [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b573915?utm_src=pdf-interest
https://www.benchchem.com/product/b573915?utm_src=pdf-body
https://www.benchchem.com/product/b573915?utm_src=pdf-body
https://www.benchchem.com/product/b573915?utm_src=pdf-body
https://www.benchchem.com/product/b573915?utm_src=pdf-body
https://www.benchchem.com/product/b573915?utm_src=pdf-body
https://georganics.sk/chemical/34-difluorophenylmethanesulfonyl-chloride/
https://georganics.sk/chemical/34-difluorophenylmethanesulfonyl-chloride/
https://store.apolloscientific.co.uk/storage/msds/PC50010_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC50010_msds.pdf
https://georganics.sk/chemical/34-difluorophenylmethanesulfonyl-chloride/
https://georganics.sk/chemical/34-difluorophenylmethanesulfonyl-chloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Classification
The compound is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). It is crucial to understand these hazards to

ensure safe handling.

GHS Classification Summary

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[1][2]

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage.[1][2]

Acute Toxicity (Oral) 4
H302: Harmful if swallowed.[1]

[2]

Acute Toxicity (Dermal) Not specified
H312: Harmful in contact with

skin.[1]

Acute Toxicity (Inhalation) Not specified H332: Harmful if inhaled.[1]

Corrosive to Metals 1
H290: May be corrosive to

metals.[2]

Signal Word:Danger[3]

Precautionary Statements (selected)
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[1]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][4]

P301+P330+P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.[1][4]

P302+P352 IF ON SKIN: Wash with soap and water.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

P310
Immediately call a POISON CENTER or

doctor/physician.[1][3][5]

First-Aid Measures
Immediate medical attention is required in case of exposure.

Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Call a physician

immediately.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call an

ophthalmologist.[5][6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[5][7]
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Fire-Fighting Measures
Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[5]

Unsuitable Extinguishing Media
Do not use a full water jet.[3] Contact with water

can liberate toxic gas.[7]

Specific Hazards

In case of fire, toxic fumes may form, including

carbon oxides, sulfur oxides, hydrogen chloride,

and hydrogen fluoride.[7][8]

Protective Equipment
Wear a self-contained breathing apparatus for

firefighting if necessary.[3][5]

Handling, Storage, and Disposal
Proper handling, storage, and disposal procedures are essential to minimize risks.

Safe Handling and Storage Workflow
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Safe Handling

Safe Storage Waste Disposal

Work in a well-ventilated area
(e.g., fume hood)

Wear appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat

Keep container tightly sealed
in original packaging

After Use

Avoid all personal contact:
- Inhalation

- Skin/eye contact
- Ingestion

Practice good hygiene:
- Do not eat, drink, or smoke
- Wash hands after handling

Store in a cool, dry,
well-ventilated area

Dispose of contents/container
to an approved waste disposal plant

When Empty/Expired

Store away from incompatible
materials (bases, oxidizing agents)

Protect from moisture

Absorb spills with inert material
(e.g., vermiculite)

Click to download full resolution via product page

Caption: Workflow for safe handling, storage, and disposal.

Storage Recommendations
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Parameter Guideline

Container
Store in original, tightly closed, corrosion-

resistant containers.[4][9]

Atmosphere
Store under an inert gas. The compound is

moisture-sensitive.[3][4]

Temperature

Store in a cool, dry place. Recommended

storage temperatures can range from 2-8°C to

as low as -18°C.[3][4]

Incompatibilities
Avoid contact with water, strong oxidizing

agents, strong bases, and alcohols.[7][8]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for safety.

Hierarchy of Controls

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(Safe Work Practices, Training)

Primary barrier

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Secondary barrier

Click to download full resolution via product page

Caption: Hierarchy of controls for managing exposure risk.

Personal Protective Equipment (PPE) Specifications
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Protection Type Specification

Eye/Face
Safety glasses with side-shields (EN 166) or a

full-face shield.[3][5]

Hand
Chemical-resistant gloves (e.g., nitrile,

neoprene) inspected before use.[5][9]

Skin/Body
Protective clothing or a complete suit protecting

against chemicals.[5]

Respiratory
For higher-level exposures, use a respirator

such as type ABEK (EN 14387).[3]

Physical and Chemical Properties
Limited public data is available for the specific physical properties of this compound. However,

related compounds are typically solids or liquids at room temperature. For instance, the related

compound 2,4-Difluorobenzylsulphonyl chloride has a melting point of 40-41°C.

Stability and Reactivity
Aspect Description

Reactivity
Reacts with water, steam, and alkali.[10] May be

corrosive to metals.[2]

Chemical Stability
Stable under recommended storage conditions.

[7] It is sensitive to moisture.[4][7]

Conditions to Avoid Exposure to moist air or water.[7]

Incompatible Materials
Strong oxidizing agents, strong bases, alcohols,

and amines.[7][8]

Hazardous Decomposition

When heated or in contact with water, it may

produce toxic fumes of hydrogen chloride,

hydrogen fluoride, and sulfur oxides.[7][8]

Toxicological Information
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This substance is harmful if swallowed, inhaled, or in contact with skin, and causes severe skin

and eye damage.[1]

Logical Relationship of Hazards and Health Effects

Primary Hazards

Health Effects

(3,4-Difluorophenyl)
methanesulfonyl chloride

Corrosive (H314) Acutely Toxic
(H302, H312, H332)

Severe Skin Burns Serious Eye Damage Respiratory Tract Irritation Harm if Swallowed/
Absorbed

Click to download full resolution via product page

Caption: Relationship between chemical hazards and health effects.

Experimental Protocols
Detailed experimental protocols for this specific substance are not publicly available in the

provided SDS. Safety data, such as toxicity, are typically determined using standardized test

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

Acute Oral Toxicity: Generally determined by OECD Test Guideline 423.

Skin Corrosion/Irritation: Assessed using methods like OECD Test Guideline 431 (In Vitro

Skin Corrosion) or 439 (In Vitro Skin Irritation).

Serious Eye Damage/Irritation: Evaluated through protocols like OECD Test Guideline 437

(Bovine Corneal Opacity and Permeability Test).
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These standardized methods ensure that data is reproducible and comparable across different

substances and laboratories.

Ecological Information
There is no specific data available regarding the ecological effects of (3,4-
Difluorophenyl)methanesulfonyl chloride.[11] It is advised to prevent the substance from

entering drains or the environment.[5]

Transport Information
This material is regulated for transport.

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

ADR/RID/IMDG/I

ATA
UN3261[5]

CORROSIVE

SOLID, ACIDIC,

ORGANIC,

N.O.S.[2]

8[5] II[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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